4-butoxy-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-butoxy-N-[(4-morpholin-4-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C22H27N3O3S/c1-2-3-14-28-20-10-4-17(5-11-20)21(26)24-22(29)23-18-6-8-19(9-7-18)25-12-15-27-16-13-25/h4-11H,2-3,12-16H2,1H3,(H2,23,24,26,29)
• InChI Key: WWAXHSXSYTULGU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C22H27N3O3S
• Molecular Weight: 413.5 g/mol

Description

4-butoxy-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide, commonly known as BMB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields, including cancer research and drug development.

Mechanism of Action

The mechanism of action of BMB involves the inhibition of tubulin polymerization, which is essential for cell division. BMB binds to the colchicine-binding site on tubulin, preventing the formation of microtubules and disrupting the mitotic spindle. This leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BMB has been shown to have several biochemical and physiological effects. In vitro studies have shown that BMB inhibits the proliferation of cancer cells and induces apoptosis. BMB has also been shown to inhibit angiogenesis, the formation of new blood vessels that are essential for tumor growth. In vivo studies have shown that BMB inhibits tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

BMB has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. BMB is also stable and can be stored for long periods without degradation. However, BMB has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of BMB. One direction is the development of BMB analogs with improved solubility and potency. Another direction is the investigation of the synergistic effects of BMB with other anticancer agents. BMB could also be studied for its potential applications in other fields, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, BMB is a chemical compound that has shown promise in scientific research, particularly in cancer research and drug development. The synthesis of BMB has been optimized to yield high purity and high yields. BMB inhibits tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells. BMB has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of BMB, including the development of analogs and investigation of synergistic effects.

Synthesis Methods

The synthesis of BMB involves several steps, starting with the reaction of 4-nitrophenyl isothiocyanate with 4-morpholinylaniline. This reaction produces 4-(4-morpholinyl)phenyl isothiocyanate, which is then reacted with 4-butoxyaniline to form the final product, BMB. The synthesis of BMB has been optimized to yield high purity and high yields.

Scientific Research Applications

BMB has been studied for its potential applications in cancer research and drug development. In cancer research, BMB has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. BMB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In drug development, BMB has been studied as a potential lead compound for the development of new anticancer agents.